Cas no 10463-48-6 (1-Butene, 3,4-dibromo-)

1-Butene, 3,4-dibromo- structure
1-Butene, 3,4-dibromo- structure
1-Butene, 3,4-dibromo-
10463-48-6
C4H6Br2
213.89844
213196
13225458

1-Butene, 3,4-dibromo- Properties

Names and Identifiers

    • 1-Butene, 3,4-dibromo-
    • 3,4-Dibromo-1-butene
    • 3,4-dibromobut-1-ene
    • LogP
    • SCHEMBL4584163
    • 10463-48-6
    • DTXSID00909089
    • 1,2-Dibrom-3-buten
    • +Expand
    • ZBQFRDTZYRRHRU-UHFFFAOYSA-N
    • InChI=1S/C4H6Br2/c1-2-4(6)3-5/h2,4H,1,3H2
    • BrC(CBr)C=C

Computed Properties

  • 211.88358
  • 0
  • 0
  • 2
  • 211.88363g/mol
  • 6
  • 42.8
  • 0
  • 0
  • 1
  • 0
  • 0
  • 1
  • 2.4
  • 0Ų

Experimental Properties

  • 0
  • 1.5410
  • 162.06°C (estimate)
  • 53.4°C (estimate)
  • 54.9°C
  • 1.9393 (estimate)

1-Butene, 3,4-dibromo- Synthesis

Synthetic Circuit 1

Reaction Conditions
Reference
Synthesis by addition across C = C bonds
Troll, T., Science of Synthesis, 2007, 35, 439-501

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Bromine Solvents: Dichloromethane
Reference
Comparison of the electrophilic and free-radical addition of halogens with hexafluoro-1,3-butadiene and 1,3-butadiene
Shellhamer, Dale F.; et al, Journal of Fluorine Chemistry, 2003, 123(2), 171-176

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Bromine
Reference
Properties of conjugated compounds. IV. Formation of isomeric additive dibromides from butadiene
Farmer, E. H.; et al, Journal of the Chemical Society, 1928, 729, 729-39

Synthetic Circuit 4

Reaction Conditions
1.1 Reagents: Bromine Solvents: Carbon tetrachloride
Reference
Comparison of the electrophilic and free-radical addition of halogens with hexafluoro-1,3-butadiene and 1,3-butadiene
Shellhamer, Dale F.; et al, Journal of Fluorine Chemistry, 2003, 123(2), 171-176

Synthetic Circuit 5

Reaction Conditions
1.1 Reagents: Bromine Solvents: Methanol
Reference
Comparison of the electrophilic and free-radical addition of halogens with hexafluoro-1,3-butadiene and 1,3-butadiene
Shellhamer, Dale F.; et al, Journal of Fluorine Chemistry, 2003, 123(2), 171-176

Synthetic Circuit 6

Reaction Conditions
1.1 Reagents: Bromine Solvents: Acetic acid
Reference
Comparison of the electrophilic and free-radical addition of halogens with hexafluoro-1,3-butadiene and 1,3-butadiene
Shellhamer, Dale F.; et al, Journal of Fluorine Chemistry, 2003, 123(2), 171-176

Synthetic Circuit 7

Reaction Conditions
1.1 Solvents: Carbon tetrachloride
2.1 Reagents: Bromine Solvents: Acetic acid
Reference
Comparison of the electrophilic and free-radical addition of halogens with hexafluoro-1,3-butadiene and 1,3-butadiene
Shellhamer, Dale F.; et al, Journal of Fluorine Chemistry, 2003, 123(2), 171-176

1-Butene, 3,4-dibromo- Raw materials

1-Butene, 3,4-dibromo- Preparation Products

1-Butene, 3,4-dibromo- Related Literature

  • 1. 690. cycloPropanes. Part I. The malonate condensation with 1 : 4-dibromobut-2-ene. A convenient new route to vinylcyclopropane derivatives
    R. W. Kierstead,R. P. Linstead,B. C. L. Weedon J. Chem. Soc. 1952 3610
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